Leurosidine
Overview
Description
Leurosidine is a vinca alkaloid.
Scientific Research Applications
Synthesis and Atropisomer Generation
Leurosidine's synthesis has been explored, notably in the synthesis of 16a'-homo-leurosidine. This process involved the enantioselective generation of a ring D'-seco-precursor and its cyclization to provide an N(b')-quaternary salt. The formation and characteristics of various atropisomers during the synthesis process were investigated, highlighting the complexity and precision required in synthesizing such compounds (Kuehne et al., 2001).
Structural Elucidation and Antitumor Activity
This compound's structure has been closely studied, particularly for its antitumor properties. It's closely related to other Catharanthus antitumor alkaloids like vincaleukoblastine and leurosine. Nuclear magnetic resonance spectroscopy supported the presence of an epoxide moiety in this compound, contributing to its bioactivity (Abraham & Farnsworth, 1969).
Comprehensive Analysis of Alkaloids
The vinca alkaloids, including this compound, have been the subject of extensive research. Structural modifications and the elucidation of their complex interactions have been fundamental in understanding their therapeutic potential. These studies include the characterization and differentiation of various alkaloids derived from similar sources (Wenkert et al., 1975).
properties
Molecular Formula |
C46H58N4O9 |
|---|---|
Molecular Weight |
811 g/mol |
IUPAC Name |
methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(13S,15S,17R)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate |
InChI |
InChI=1S/C46H58N4O9/c1-8-42(54)23-28-24-45(40(52)57-6,36-30(15-19-49(25-28)26-42)29-13-10-11-14-33(29)47-36)32-21-31-34(22-35(32)56-5)48(4)38-44(31)17-20-50-18-12-16-43(9-2,37(44)50)39(59-27(3)51)46(38,55)41(53)58-7/h10-14,16,21-22,28,37-39,47,54-55H,8-9,15,17-20,23-26H2,1-7H3/t28-,37+,38-,39-,42-,43-,44-,45+,46+/m1/s1 |
InChI Key |
JXLYSJRDGCGARV-DVOOFMKJSA-N |
Isomeric SMILES |
CC[C@]1(C[C@@H]2C[C@@](C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)[C@]78CCN9[C@H]7[C@@](C=CC9)([C@H]([C@@]([C@@H]8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)O |
SMILES |
CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)O |
Canonical SMILES |
CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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